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Compound of Interest

Compound Name: 1,2-Bis(chloromethyl)benzene

Cat. No.: B189654

An in-depth analysis of 1,2-bis(chloromethyl)benzene reveals its fundamental chemical
properties, which are crucial for its application in research and development. This technical
guide provides a concise overview of its molecular formula and weight, presented in a clear,
tabular format for easy reference by researchers, scientists, and drug development
professionals.

Core Molecular Data of 1,2-
Bis(chloromethyl)benzene

1,2-Bis(chloromethyl)benzene, also known as a,a’-dichloro-o-xylene, is an aromatic
organochlorine compound. Its chemical identity is defined by its molecular formula and weight,
which are foundational for any quantitative experimental work.

The molecular formula of 1,2-bis(chloromethyl)benzene is C8H8CI2.[1][2][3] This indicates
that each molecule is composed of eight carbon atoms, eight hydrogen atoms, and two
chlorine atoms. The molecular weight of this compound is approximately 175.06 g/mol .[3][4][5]
Minor variations in this value may be noted across different sources, such as 175.05 g/mol or
175.055 g/mol , which can be attributed to differences in the atomic weights used for
calculation.[1][2]

For clarity and quick reference, these core quantitative data points are summarized in the table
below.
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Property Value
Molecular Formula C8HS8CIZ2[1][2][3]
Molecular Weight 175.06 g/mol [3][4][5]

a,a'-Dichloro-o-xylene, o-Xylylene dichloride[1]

[2]

Alternate Names

CAS Number 612-12-4[1][2]

Structural Representation

To visualize the connectivity of the constituent parts of 1,2-bis(chloromethyl)benzene, a
simplified diagram is provided below. This illustrates the central benzene ring and the two
chloromethyl groups attached to adjacent carbon atoms.
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Abstract connectivity of 1,2-bis(chloromethyl)benzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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